(3Z)-3-phenyl-4-{[4-(trifluoromethyl)phenyl]amino}but-3-en-2-one

• IUPAC Name: (Z)-3-phenyl-4-[4-(trifluoromethyl)anilino]but-3-en-2-one
• InChI: InChI=1S/C17H14F3NO/c1-12(22)16(13-5-3-2-4-6-13)11-21-15-9-7-14(8-10-15)17(18,19)20/h2-11,21H,1H3/b16-11+
• InChI Key: FPKCBRFHXRLWIW-LFIBNONCSA-N
• Canonical SMILES: CC(=O)C(=CNC1=CC=C(C=C1)C(F)(F)F)C2=CC=CC=C2
• Isomeric SMILES: CC(=O)/C(=C\NC1=CC=C(C=C1)C(F)(F)F)/C2=CC=CC=C2
• Molecular Formula: C17H14F3NO
• Molecular Weight: 305.29 g/mol

Description

(3Z)-3-phenyl-4-{[4-(trifluoromethyl)phenyl]amino}but-3-en-2-one is a chemical compound that is widely used in scientific research. It is an organic compound that belongs to the class of chalcones. This compound has been extensively studied for its various biological and pharmacological properties.

Mechanism of Action

The mechanism of action of (3Z)-3-phenyl-4-{[4-(trifluoromethyl)phenyl]amino}but-3-en-2-one is not yet fully understood. However, it has been proposed that this compound exerts its pharmacological effects by modulating various signaling pathways in the body. It has been found to inhibit the expression of inflammatory cytokines and enzymes, such as COX-2 and iNOS, which are involved in the inflammatory response. Additionally, this compound has been shown to induce apoptosis and inhibit the proliferation of cancer cells.
Biochemical and Physiological Effects:
(3Z)-3-phenyl-4-{[4-(trifluoromethyl)phenyl]amino}but-3-en-2-one has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the levels of reactive oxygen species (ROS) and lipid peroxidation, which are involved in oxidative stress. This compound has also been found to inhibit the migration and invasion of cancer cells, which are important steps in cancer metastasis.

Advantages and Limitations for Lab Experiments

One advantage of using (3Z)-3-phenyl-4-{[4-(trifluoromethyl)phenyl]amino}but-3-en-2-one in lab experiments is its potent biological and pharmacological activities. This compound has been shown to exhibit a wide range of effects, making it a valuable tool for investigating various biological processes. However, one limitation of using this compound is its potential toxicity. It is important to use appropriate safety measures when handling and using this compound in lab experiments.

Future Directions

There are numerous future directions for the study of (3Z)-3-phenyl-4-{[4-(trifluoromethyl)phenyl]amino}but-3-en-2-one. One potential direction is the investigation of its potential therapeutic applications for various diseases, such as cancer and inflammatory disorders. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets. Finally, the development of more efficient and cost-effective synthesis methods for (3Z)-3-phenyl-4-{[4-(trifluoromethyl)phenyl]amino}but-3-en-2-one could open up new avenues for its use in scientific research.

Synthesis Methods

The synthesis of (3Z)-3-phenyl-4-{[4-(trifluoromethyl)phenyl]amino}but-3-en-2-one is a multi-step process. The first step involves the condensation of 4-trifluoromethylaniline with acetophenone to form 1-(4-trifluoromethylphenyl)-3-phenylprop-2-en-1-one. This intermediate is then reacted with ethyl acetoacetate in the presence of a base to form (3Z)-3-phenyl-4-{[4-(trifluoromethyl)phenyl]amino}but-3-en-2-one.

Scientific Research Applications

(3Z)-3-phenyl-4-{[4-(trifluoromethyl)phenyl]amino}but-3-en-2-one has been extensively studied for its various biological and pharmacological properties. It has been found to exhibit potent anti-inflammatory, antioxidant, and anticancer activities. This compound has been used in numerous scientific studies to investigate its potential therapeutic applications.